(2E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide

• Molecular Formula: C21H11ClF3N3O4
• Molecular Weight: 461.8 g/mol
• IUPAC Name: (E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide
• InChI: InChI=1S/C21H11ClF3N3O4/c22-17-7-3-14(21(23,24)25)10-18(17)27-20(29)13(11-26)9-16-6-8-19(32-16)12-1-4-15(5-2-12)28(30)31/h1-10H,(H,27,29)/b13-9+
• InChI Key: ZORZYOGBZLKHQZ-UKTHLTGXSA-N
• Isomeric SMILES: C1=CC(=CC=C1C2=CC=C(O2)/C=C(\C#N)/C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)[N+](=O)[O-]
• Canonical SMILES: C1=CC(=CC=C1C2=CC=C(O2)C=C(C#N)C(=O)NC3=C(C=CC(=C3)C(F)(F)F)Cl)[N+](=O)[O-]

Description

The compound (2E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide is a complex organic molecule characterized by its unique structural components. This compound features a combination of aromatic rings, nitrile, and amide functional groups, making it a subject of interest in various fields of scientific research.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide typically involves multi-step organic reactions. The process begins with the preparation of intermediate compounds, which are then subjected to specific reaction conditions to form the final product. Common synthetic routes include:

Nitration: Introduction of the nitro group to the aromatic ring.

Furan Formation: Cyclization reactions to form the furan ring.

Amidation: Formation of the amide bond through condensation reactions.

Industrial Production Methods

Industrial production of this compound may involve large-scale chemical reactors and optimized reaction conditions to ensure high yield and purity. Techniques such as continuous flow synthesis and catalytic processes are often employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the furan ring and the aromatic nitro group.

Reduction: Reduction of the nitro group to an amine is a common transformation.

Substitution: Electrophilic and nucleophilic substitution reactions can occur at the aromatic rings.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Sodium borohydride, hydrogen gas with a palladium catalyst.

Substitution Reagents: Halogens, nucleophiles like hydroxide or alkoxide ions.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of amines.

Substitution: Formation of various substituted aromatic compounds.

Scientific Research Applications

Chemistry

The compound is used as a building block in organic synthesis, particularly in the development of new materials and pharmaceuticals.

Biology

In biological research, it serves as a probe to study enzyme interactions and cellular pathways.

Medicine

Industry

Used in the production of specialty chemicals and advanced materials with specific properties.

Mechanism of Action

The mechanism of action of (2E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide involves its interaction with molecular targets such as enzymes and receptors. The compound’s functional groups allow it to form hydrogen bonds, hydrophobic interactions, and covalent bonds with its targets, modulating their activity and leading to various biological effects.

Comparison with Similar Compounds

Similar Compounds

Ethyl acetoacetate: A simpler ester with similar functional groups.

Acetylacetone: Another compound with keto-enol tautomerism.

Diketene: Used in similar synthetic applications.

Uniqueness

The uniqueness of (2E)-N-[2-chloro-5-(trifluoromethyl)phenyl]-2-cyano-3-[5-(4-nitrophenyl)furan-2-yl]prop-2-enamide lies in its combination of functional groups and aromatic rings, which confer specific reactivity and biological activity not found in simpler analogs .